3,4-dimethyl-N-(2-oxo-3-azepanyl)benzamide

• IUPAC Name: 3,4-dimethyl-N-(2-oxoazepan-3-yl)benzamide
• InChI: InChI=1S/C15H20N2O2/c1-10-6-7-12(9-11(10)2)14(18)17-13-5-3-4-8-16-15(13)19/h6-7,9,13H,3-5,8H2,1-2H3,(H,16,19)(H,17,18)
• InChI Key: LQUGZYRELKTYGP-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)C(=O)NC2CCCCNC2=O)C
• Molecular Formula: C15H20N2O2
• Molecular Weight: 260.33 g/mol
• Solubility: >39.1 [ug/mL] (The mean of the results at pH 7.4)

Description

3,4-dimethyl-N-(2-oxo-3-azepanyl)benzamide, also known as DOAB, is a chemical compound that has been widely studied for its potential therapeutic applications in the field of medicine. DOAB belongs to a class of compounds called benzamides, which have been shown to exhibit a variety of biological activities, including anti-inflammatory, analgesic, and anti-cancer properties. In

Scientific Research Applications

3,4-dimethyl-N-(2-oxo-3-azepanyl)benzamide has been studied extensively for its potential therapeutic applications in various diseases such as cancer, inflammation, and pain. In cancer research, 3,4-dimethyl-N-(2-oxo-3-azepanyl)benzamide has been shown to inhibit the growth of cancer cells by inducing apoptosis and inhibiting angiogenesis. Inflammation and pain research have shown that 3,4-dimethyl-N-(2-oxo-3-azepanyl)benzamide has anti-inflammatory and analgesic properties by inhibiting the production of pro-inflammatory cytokines and prostaglandins.

Mechanism of Action

The mechanism of action of 3,4-dimethyl-N-(2-oxo-3-azepanyl)benzamide is not fully understood, but it is believed to act through various pathways, including the inhibition of protein kinases and the modulation of gene expression. 3,4-dimethyl-N-(2-oxo-3-azepanyl)benzamide has been shown to inhibit the activation of nuclear factor kappa-light-chain-enhancer of activated B cells (NF-κB) and mitogen-activated protein kinase (MAPK) signaling pathways, which are involved in inflammation and cancer cell proliferation.
Biochemical and Physiological Effects:
3,4-dimethyl-N-(2-oxo-3-azepanyl)benzamide has been shown to have a range of biochemical and physiological effects. In vitro studies have shown that 3,4-dimethyl-N-(2-oxo-3-azepanyl)benzamide inhibits the growth of cancer cells, induces apoptosis, and inhibits angiogenesis. 3,4-dimethyl-N-(2-oxo-3-azepanyl)benzamide has also been shown to have anti-inflammatory and analgesic properties in animal models of inflammation and pain. 3,4-dimethyl-N-(2-oxo-3-azepanyl)benzamide has been shown to inhibit the production of pro-inflammatory cytokines and prostaglandins.

Advantages and Limitations for Lab Experiments

3,4-dimethyl-N-(2-oxo-3-azepanyl)benzamide has several advantages for lab experiments, including its low toxicity and high selectivity for cancer cells. However, 3,4-dimethyl-N-(2-oxo-3-azepanyl)benzamide has limitations such as poor solubility and stability, which can affect its efficacy in vivo. 3,4-dimethyl-N-(2-oxo-3-azepanyl)benzamide also requires further studies to determine its pharmacokinetics and pharmacodynamics in vivo.

Future Directions

For 3,4-dimethyl-N-(2-oxo-3-azepanyl)benzamide include further studies on its pharmacokinetics and pharmacodynamics, as well as studies on its potential therapeutic applications in other diseases such as Alzheimer's disease and diabetes. Other future directions include the development of new synthetic methods for 3,4-dimethyl-N-(2-oxo-3-azepanyl)benzamide and the optimization of its chemical and physical properties for better efficacy in vivo.
Conclusion:
In conclusion, 3,4-dimethyl-N-(2-oxo-3-azepanyl)benzamide is a promising compound with potential therapeutic applications in various diseases such as cancer, inflammation, and pain. 3,4-dimethyl-N-(2-oxo-3-azepanyl)benzamide has been shown to inhibit the growth of cancer cells, induce apoptosis, and inhibit angiogenesis. 3,4-dimethyl-N-(2-oxo-3-azepanyl)benzamide has also been shown to have anti-inflammatory and analgesic properties in animal models of inflammation and pain. Further studies are needed to determine the pharmacokinetics and pharmacodynamics of 3,4-dimethyl-N-(2-oxo-3-azepanyl)benzamide in vivo and its potential therapeutic applications in other diseases.

Synthesis Methods

3,4-dimethyl-N-(2-oxo-3-azepanyl)benzamide can be synthesized using a variety of methods, including the reaction of 3,4-dimethylaniline with 2-oxo-3-azepanone in the presence of a suitable catalyst. Other methods include the reaction of 3,4-dimethylbenzoic acid with 2-aminocaproic acid followed by cyclization and amidation. The purity of 3,4-dimethyl-N-(2-oxo-3-azepanyl)benzamide can be determined using analytical techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy.